Cas no 2090095-43-3 (3-(2-Bromopyridin-3-yl)propanenitrile)

• Product Name: 3-(2-Bromopyridin-3-yl)propanenitrile
• CAS No: 2090095-43-3
• MF: C₈H₇BrN₂
• MW: 211.058580636978
• MDL: MFCD32266291
• CID: 5603875
• PubChem ID: 131500608
• Update Time: 2025-05-24

3-(2-Bromopyridin-3-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2090095-43-3
• EN300-1907223
• 3-(2-bromopyridin-3-yl)propanenitrile
• 3-(2-Bromopyridin-3-yl)propanenitrile

• MDL： MFCD32266291
• Inchi： 1S/C8H7BrN2/c9-8-7(3-1-5-10)4-2-6-11-8/h2,4,6H,1,3H2
• InChI Key： HEJYWQNSHMKZRR-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)CCC#N

Computed Properties

• Exact Mass: 209.97926g/mol
• Monoisotopic Mass: 209.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 36.7Ų

Additional information on 3-(2-Bromopyridin-3-yl)propanenitrile

3-(2-Bromopyridin-3-yl)propanenitrile: A Comprehensive Overview

3-(2-Bromopyridin-3-yl)propanenitrile, also known by its CAS number 2090095-43-3, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring substituted with a bromine atom and a nitrile group attached to a propane chain. The combination of these functional groups makes it a versatile building block for various chemical reactions and applications.

The molecular structure of 3-(2-Bromopyridin-3-yl)propanenitrile is notable for its aromaticity and the presence of electron-withdrawing groups, which influence its chemical reactivity. The pyridine ring, being an aromatic heterocycle, contributes to the compound's stability and reactivity in synthetic transformations. The bromine substituent at the 2-position of the pyridine ring introduces additional electronic effects, making it a valuable precursor in the synthesis of more complex molecules.

Recent studies have highlighted the potential of 3-(2-Bromopyridin-3-yl)propanenitrile in the development of advanced materials, particularly in the realm of coordination chemistry and metal organic frameworks (MOFs). Researchers have explored its ability to act as a ligand in the formation of metal complexes, where the nitrile group plays a crucial role in coordinating with metal ions. This property has led to innovative applications in catalysis, sensing, and drug delivery systems.

In terms of synthesis, 3-(2-Bromopyridin-3-yl)propanenitrile can be prepared through various methods, including nucleophilic substitution and coupling reactions. One common approach involves the reaction of 2-bromopyridine with an appropriate nitrile-containing compound under specific conditions to form the desired product. The choice of reaction conditions, such as temperature, solvent, and catalysts, significantly impacts the yield and purity of the final product.

The chemical properties of 3-(2-Bromopyridin-3-yl)propanenitrile make it an ideal candidate for use in organic synthesis. Its nitrile group can undergo various transformations, such as hydrolysis to carboxylic acids or reduction to amines, enabling the creation of diverse derivatives with tailored functionalities. Additionally, the bromine substituent allows for further substitution reactions, expanding the scope of potential applications.

From an environmental perspective, understanding the degradation pathways and toxicity profiles of 3-(2-Bromopyridin-3-yl)propanenitrile is crucial for its safe handling and disposal. Recent research has focused on assessing its biodegradability under different environmental conditions, as well as its potential impact on aquatic ecosystems. These studies aim to provide guidelines for responsible use and minimize any adverse effects on the environment.

In conclusion, 3-(2-Bromopyridin-3-yl)propanenitrile, with its unique chemical structure and versatile functional groups, continues to be a focal point in chemical research and development. Its applications span across multiple disciplines, from materials science to pharmacology, underscoring its importance as a valuable chemical entity. As research progresses, new insights into its properties and potential uses are expected to emerge, further solidifying its role in modern chemistry.